3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2,4-dimethylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-5-6-13(11(2)8-10)15-17-14(18-19-15)12-4-3-7-16-9-12/h3-9H,1-2H3
• InChI Key: FNTAPUUITKZFQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NO2)C3=CN=CC=C3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been widely researched for its potential applications in various fields of science. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Scientific Research Applications

3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been studied extensively for its potential applications in various fields of science. Some of the research areas where this compound has been explored include:
1. Cancer Research: Studies have shown that 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine exhibits anticancer properties by inhibiting the growth of cancer cells.
2. Neurodegenerative Diseases: Research has shown that this compound has neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Antibacterial and Antifungal Activities: Studies have demonstrated that 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine exhibits antibacterial and antifungal activities against various strains of bacteria and fungi.

Mechanism of Action

More research is needed to fully understand the mechanism of action of this compound and how it exerts its biological effects.
3. Optimization of

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments include its potent biological activities and its ability to selectively target certain enzymes and proteins. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. Some of the potential areas of exploration include:
1. Development of Novel Therapeutics: Further research is needed to explore the potential of this compound as a novel therapeutic agent for various diseases.
2. Elucidation of

Synthesis Methods

The synthesis method of 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can be optimized to improve the yield and purity of the final product.
4. Toxicity Studies: Further studies are needed to evaluate the potential toxicity of this compound and its safety profile in humans.
Conclusion:
In conclusion, 3-[5-(2,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been extensively studied for its potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent and to optimize its synthesis method for future use.